Cas no 83615-50-3 ((2R)-4,4-dimethylpentan-2-ol)

• Product Name: (2R)-4,4-dimethylpentan-2-ol
• CAS No: 83615-50-3
• MF: C₇H₁₆O
• MW: 116.201342582703
• CID: 2855776
• PubChem ID: 7014873
• Update Time: 2025-04-21

(2R)-4,4-dimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4,4-dimethylpentan-2-ol
• 83615-50-3
• (2R)-4,4-Dimethylpentane-2-ol
• (r)-4,4-dimethyl-2-pentanol
• SCHEMBL443754
• EN300-1870446
• OIBKGNPMOMMSSI-ZCFIWIBFSA-N
• DTXSID90426699

• Inchi： 1S/C7H16O/c1-6(8)5-7(2,3)4/h6,8H,5H2,1-4H3/t6-/m1/s1
• InChI Key： OIBKGNPMOMMSSI-ZCFIWIBFSA-N
• SMILES： O[C@H](C)CC(C)(C)C

Computed Properties

• Exact Mass: 116.120115130Da
• Monoisotopic Mass: 116.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų